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Compound of Interest

Compound Name: 5-Decene-4,7-diol

Cat. No.: B3287082 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed protocol for the disposal of 5-Decene-
4,7-diol, a diol with a ten-carbon backbone.

Important Disclaimer: Specific safety data sheets (SDS) for 5-Decene-4,7-diol are not readily

available. The following procedures are based on the available data for a structurally similar

compound, 2,4,7,9-Tetramethyl-5-decyne-4,7-diol (CAS No. 126-86-3). While this analogue

provides a useful surrogate for safety and disposal protocols, it is crucial to recognize that the

double bond in 5-Decene-4,7-diol may result in different reactivity and toxicological properties

compared to the triple bond in the decyne analogue. Therefore, a thorough risk assessment

should be conducted before handling 5-Decene-4,7-diol, and all procedures should be carried

out with caution.

Physicochemical Properties
The following table summarizes the key physicochemical properties of 2,4,7,9-Tetramethyl-5-

decyne-4,7-diol, which can be used as a reference for handling 5-Decene-4,7-diol.
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Property Value

Melting Point 42 - 55 °C

Boiling Point >121 - 262 °C

Flash Point 113 - 170 °C

Water Solubility 1.7 g/L at 20 °C

Vapor Pressure < 1 hPa at 20 °C

Disposal Procedures
The primary route for the disposal of 5-Decene-4,7-diol is through an approved waste disposal

plant.[1] It is imperative to adhere to both national and local regulations when disposing of this

chemical. Waste materials should not be mixed with other waste and should remain in their

original containers.

Disposal Options:

Incineration: This can be performed in a licensed apparatus, potentially after mixing with a

suitable combustible material.[2]

Landfill: Burial in a licensed landfill is another potential disposal method.[2]

Empty containers should be decontaminated and handled as the product itself until they are

cleaned and destroyed.[2]

Spill Management
In the event of a spill, immediate action is necessary to mitigate exposure and environmental

contamination.

Minor Spills:

Eliminate all ignition sources from the area.[2]

Clean up spills immediately, avoiding contact with skin and eyes.[2]
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Use dry clean-up procedures to avoid generating dust.[2]

Collect the residue and place it in a suitable, labeled container for waste disposal.[2]

Major Spills:

Alert personnel in the area and notify emergency responders of the hazard's location and

nature.[2]

Wear appropriate personal protective equipment (PPE), including protective clothing.[2]

Prevent the spillage from entering drains or water courses.[2]

Recover the product whenever possible.[2]

If the material is wet, it can be vacuumed or shoveled up and placed in labeled containers for

disposal.[2]

Following the cleanup, the affected area should be washed with large amounts of water, and

runoff into drains should be prevented.[2]

Personal Protective Equipment (PPE)
When handling 5-Decene-4,7-diol, it is essential to use the following personal protective

equipment to minimize exposure:

Eye Protection: Safety glasses or splash goggles.[3]

Hand Protection: Chemical-resistant gloves.

Skin Protection: A lab coat or full suit to prevent skin contact.[3]

Respiratory Protection: In case of dust or aerosols, a dust respirator or a self-contained

breathing apparatus should be used.[3]

Experimental Protocols
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While specific experimental protocols for the disposal of 5-Decene-4,7-diol are not detailed in

the available safety data sheets, the general principle is to treat it as a chemical waste product.

The choice between incineration and landfill will depend on local regulations and the facilities

available. For spill cleanup, the use of absorbent materials compatible with alcohols is

recommended.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5-
Decene-4,7-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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